4-(4-Amino-3-chlorophenoxy)pyridin-2-ylamine

• Molecular Formula: C11H10ClN3O
• Molecular Weight: 235.67 g/mol
• IUPAC Name: 4-(4-amino-3-chlorophenoxy)pyridin-2-amine
• InChI: InChI=1S/C11H10ClN3O/c12-9-5-7(1-2-10(9)13)16-8-3-4-15-11(14)6-8/h1-6H,13H2,(H2,14,15)
• InChI Key: ZLMCAXKQEWDOLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC2=CC(=NC=C2)N)Cl)N

Description

4-(4-Amino-3-chlorophenoxy)pyridin-2-ylamine is a useful research compound. Its molecular formula is C11H10ClN3O and its molecular weight is 235.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The publicly known compound 2-amino-4-chloropyridine (5.0 g), 4-amino-3-chlorophenol (11 g), sodium hydride (60% in oil) (3.1 g) and dimethylsulfoxide (80 ml) were stirred at 160° C. for 9.5 hours. Water was added, extraction was performed with ethyl acetate, and the extract solution was washed 5 times with water. The extract solution was then passed through a glass filter coated with silica gel. The silica gel was washed with ethyl acetate, the ethyl acetate layers were combined, and the solvent was distilled off under reduced pressure to obtain 5.1 g of a dark violet solid.